Cas no 123-38-6 (propanal)

propanal structure
propanal structure
propanal
123-38-6
C3H6O
58.08
MFCD00007020
36080
527

propanal Properties

Names and Identifiers

    • Propionaldehyde
    • 1-Propanone
    • Aldehyde propionique
    • aldehydepropionique(french)
    • C2H5CHO
    • ethanecarbaldehyde
    • Ethylcarboxaldehyde
    • femanumber2923
    • Propanal
    • Propanalneat
    • Propionaldehyde,AcroSeal
    • Propin
    • Propional
    • FEMA 2923
    • n-Propylal
    • NCI-C61029
    • N-PROPANAL
    • 1-PROPANAL
    • Propionald
    • aldehydepropionique
    • n-Propionaldehyde
    • PROPANAL
    • Propionaldehyd
    • Propanalaldehyde
    • Propanaldehyde
    • Methylacetaldehyde
    • Propionic aldehyde
    • HSDB 1193
    • NSC6493
    • F2190-0621
    • DTXSID2021658
    • STR01357
    • DTXCID001658
    • UN1275
    • AMJ2B4M67V
    • Propionaldehyde, reagent grade, 97%
    • 123-38-6
    • EINECS 204-623-0
    • Propionaldehyde, >=97%, FG
    • J-004931
    • methyl acetaldehyde
    • CHEMBL275626
    • InChI=1/C3H6O/c1-2-3-4/h3H,2H2,1H
    • Propionaldehyde, natural, >=98%, FG
    • NSC-6493
    • 2,5-Dioxo-1-[[1-oxo-6-[[1-oxo-3-(2-pyridinyldithio)propyl]amino]hexyl]oxy]-3-pyrrolidinesulfonic Acid Monosodium Salt;
    • Q422909
    • UNII-AMJ2B4M67V
    • AI3-16114
    • FT-0655858
    • FEMA No. 2923
    • P0498
    • Propyl aldehyde
    • NSC 6493
    • C00479
    • EN300-19153
    • MFCD00007020
    • Aldehyde propionique [French]
    • NCGC00091772-01
    • PROPIONALDEHYDE [FHFI]
    • CCRIS 2917
    • J-524059
    • propion aldehyde
    • Propionaldehyde (>80%)
    • CAS-123-38-6
    • Proprionaldehyde
    • Propylaldehyde
    • Propionaldehyde (natural)
    • PROPIONALDEHYDE [HSDB]
    • Propaldehyde
    • NCGC00258624-01
    • proprionaldhyde
    • BDBM60952
    • Propionaldehyde [UN1275] [Flammable liquid]
    • PROPIONALDEHYDE [MI]
    • PROPIONALDEHYDE [FCC]
    • NCGC00091772-02
    • Tox21_201071
    • Propionaldehyde, analytical standard
    • 25722-18-3
    • CHEBI:17153
    • Propionaldehyde, 97%
    • Pesticide Code: 202400
    • UN 1275
    • EC 204-623-0
    • AKOS000119167
    • WLN: VH2
    • Propylic aldehyde
    • FEMA Number 2923
    • NS00008781
    • A805061
    • n-Propanal
    • 1-Propanal
    • ETHYLCARBOXALDEHYDE
    • STL264226
    • Ethylcarboxyaldehyde
    • DTXSID70166420
    • propanal
    • C22402
    • 2-methyl-branched fatty aldehyde
    • +Expand
    • MFCD00007020
    • NBBJYMSMWIIQGU-UHFFFAOYSA-N
    • 1S/C3H6O/c1-2-3-4/h3H,2H2,1H3
    • CCC=O
    • 506010

Computed Properties

  • 58.04190
  • 0
  • 1
  • 1
  • 58.042
  • 4
  • 17.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 2
  • 0
  • 17.1A^2

Experimental Properties

  • 0.59530
  • 17.07000
  • 7823
  • n20/D 1.360-1.365
    n20/D 1.362(lit.)
  • 540 g/L (20 ºC)
  • 46-50 °C(lit.)
  • −81 °C (lit.)
  • 18.77 psi ( 55 °C)
    4.89 psi ( 20 °C)
  • Fahrenheit: -40 ° f
    Celsius: -40 ° c
  • 2923
  • organic solvents: soluble
  • Colorless transparent liquid with pungent odor. [1]
  • Stable. Highly flammable. Incompatible with oxidizing agents, strong acids, strong bases.
  • Soluble in water, miscible in most organic solvents such as ethanol and diethyl ether. [14]
  • Air Sensitive
  • 0.805 g/mL at 25 °C(lit.)

propanal Security Information

  • GHS02 GHS02 GHS07 GHS07
  • UE0350000
  • 1
  • 3
  • S9-S16-S29
  • II
  • II
  • R11; R36/37/38
  • 3
  • F F Xi Xi
  • UN 1275 3/PG 2
  • H225,H315,H319,H335
  • P210,P261,P305+P351+P338
  • dangerous
  • 0-10°C
  • II
  • 11-20/22-37/38-41
  • Danger
  • Yes
  • LD50 orally in rats: 1.4 g/kg; LC for rats in air: 8000 ppm (Smyth)
  • 2.3-21%(V)
  • 3

propanal Customs Data

  • 2912190090

  • China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

propanal Synthesis

Synthetic Circuit 1

78-83-1 78-83-1
123-38-6 123-38-6
513-36-0 513-36-0
97-85-8 97-85-8
Reaction Conditions
1.1 Reagents: Carbon tetrachloride Catalysts: Vanadyl acetylacetonate ;  1 h, 150 °C; 150 °C → 20 °C
Reference
Generation of alkyl hypochlorites in the oxidation of alcohols with carbon tetrachloride catalyzed by vanadium and manganese compounds
Khusnutdinov, R. I.; et al, Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 2002, 51(11), 2074-2079

Synthetic Circuit 2

124-38-9 124-38-9
123-38-6 123-38-6
116-09-6 116-09-6
67-64-1 67-64-1
57-55-6 57-55-6
74-82-8 74-82-8
630-08-0 630-08-0
74-85-1 74-85-1
64-17-5 64-17-5
71-23-8 71-23-8
107-22-2 107-22-2
141-46-8 141-46-8
75-07-0 75-07-0
71-50-1 71-50-1
107-21-1 107-21-1
71-47-6 71-47-6
67-56-1 67-56-1
Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper
By da Silva, Alisson H. M. et al, Journal of the American Chemical Society, 2023, 145(28), 15343-15352

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